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Compound of Interest

Compound Name: GSK2647544

Cat. No.: B8418171 Get Quote

Essential Safety and Handling Guide for
GSK2647544
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of GSK2647544, a

selective inhibitor of lipoprotein-associated phospholipase A2 (Lp-PLA2).[1][2] Given the

absence of a publicly available specific Safety Data Sheet (SDS), the following procedures are

based on established best practices for handling potent, biologically active small molecules in a

laboratory environment. Adherence to these guidelines is critical for minimizing exposure risk

and ensuring a safe research setting.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the foremost defense against

exposure to potent compounds like GSK2647544. The table below summarizes the

recommended PPE for various laboratory activities involving this compound.
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Activity Required PPE Specifications

Receiving and Unpacking
• Double Nitrile Gloves• Lab

Coat• Safety Glasses

• Chemotherapy-rated gloves

(ASTM D6978) are

recommended.• A disposable,

back-closing gown is

preferred.• Must be ANSI

Z87.1 certified.

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles• Face Shield•

Respiratory Protection

• Change gloves immediately if

contaminated.• Back-closing

with knit cuffs.• Provide a full

seal around the eyes.•

Recommended in addition to

goggles.• A NIOSH-approved

N95 or higher-rated respirator

is required to prevent

inhalation of fine particles.

Solution Preparation and

Handling

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Chemotherapy-rated gloves.•

Impermeable to liquids.•

Protect against splashes.

Waste Disposal

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Heavy-duty, chemical-

resistant gloves.• Impermeable

to liquids.• Protect against

splashes.

Quantitative Data Summary
The following table outlines key quantitative information for GSK2647544.
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Parameter Value

Molecular Formula C₂₄H₁₈ClF₃N₄O₃[2]

Molecular Weight 502.87 g/mol [2]

Storage (Solid) 4°C, protect from light[2]

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month (protect from light)

Solubility in DMSO
100 mg/mL (198.86 mM) with ultrasonic and

warming to 60°C

Operational and Disposal Plans
A strict operational plan is essential to minimize exposure and maintain a safe laboratory

environment.

Experimental Protocols: Step-by-Step Handling
Procedures
1. Preparation and Workspace Setup:

Before handling GSK2647544, ensure all required PPE is donned correctly.

Designate a specific work area within a certified chemical fume hood or a powder

containment hood for handling the solid compound.

Cover the work surface with disposable, absorbent bench paper.

2. Weighing and Aliquoting (Solid Form):

All handling of solid GSK2647544 must be conducted in a certified chemical fume hood or a

powder containment hood to prevent inhalation.

Use dedicated spatulas and weighing boats. Handle the container with care to avoid creating

dust.
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After weighing, securely seal the primary container and decontaminate the exterior and all

handling tools with an appropriate solvent (e.g., 70% ethanol).

3. Solution Preparation:

Perform the preparation of GSK2647544 solutions in a chemical fume hood.

To dissolve, slowly add the solvent to the solid compound to prevent splashing.

If necessary, use sonication or gentle warming to aid dissolution, as indicated by the

solubility data.

Clearly label all solutions with the compound name, concentration, solvent, date of

preparation, and user's initials.

4. Storage:

Store solid GSK2647544 and stock solutions in clearly labeled, sealed containers in a

designated, secure location.

Adhere to the recommended storage temperatures to ensure compound stability.

Disposal Plan
1. Waste Segregation:

All disposable materials contaminated with GSK2647544, including gloves, bench paper,

weighing boats, and pipette tips, must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.

2. Decontamination:

Non-disposable equipment should be thoroughly cleaned with an appropriate solvent to

remove any residual compound.

In case of a spill, decontaminate the area immediately following established laboratory

procedures for potent compounds.
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3. Waste Disposal:

Dispose of all hazardous waste containing GSK2647544 according to your institution's and

local environmental regulations for chemical waste. Do not dispose of it down the drain or in

regular trash.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling

GSK2647544, from receiving the compound to its final disposal.
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Caption: Workflow for Safe Handling of GSK2647544.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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